Cas no 1894090-77-7 (3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione
• CAS No: 1894090-77-7
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5982146
• PubChem ID: 117104623
• Update Time: 2025-05-19

3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione
• 1894090-77-7
• EN300-2001580
• 3-[2-(aminooxy)propan-2-yl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-7(2,11-8)6-3-4-12(9,10)5-6/h6H,3-5,8H2,1-2H3
• InChI Key： VDAZWGZDVVTHKR-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)(C)ON)C1)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione

Introduction to 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione (CAS No. 1894090-77-7) and Its Emerging Applications in Chemical Biology

The compound 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione, identified by the CAS number 1894090-77-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a thiolane core with functional groups such as an aminooxy side chain, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging applications, particularly in drug discovery and molecular imaging, drawing insights from the latest research findings.

The molecular structure of 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione is characterized by a cyclic thiolane ring linked to a propanediol moiety, which is further modified by an aminooxy group. This arrangement imparts unique reactivity and binding capabilities to the molecule. The thiolane ring, a five-membered heterocycle containing sulfur and oxygen atoms, is known for its stability and ability to engage in various biochemical interactions. The presence of the aminooxy functional group enhances its potential as a chelating agent or as a precursor for more complex derivatives.

In recent years, there has been growing interest in thiolane derivatives due to their ability to mimic natural biomolecules and their potential as pharmacophores. The aminooxy group, in particular, has been extensively studied for its role in forming stable bonds with transition metals, making it valuable in applications such as catalysis and molecular recognition. The compound's dual functionality—combining the reactivity of the thiolane ring with the binding properties of the aminooxy group—makes it an attractive candidate for developing novel therapeutic agents.

One of the most promising applications of 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione lies in its potential use as a scaffold for drug development. Researchers have leveraged its structural flexibility to design molecules that can interact with biological targets such as enzymes and receptors. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The aminooxy group allows for facile conjugation with other bioactive molecules, enabling the creation of hybrid compounds with enhanced therapeutic profiles.

Moreover, the compound's thiolane core has been explored for its role in molecular imaging applications. Thiolane derivatives are known to exhibit favorable properties such as high solubility and stability in biological environments, making them suitable candidates for use as contrast agents in magnetic resonance imaging (MRI). Recent research has demonstrated that modifications of the 3-2-(aminooxy)propan-2-yl moiety can enhance the imaging properties of these compounds, potentially leading to improved diagnostic tools.

The synthesis of 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the thiolane ring followed by functionalization with the aminooxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 3-2-(aminooxy)propan-2-yl-1lambda6-thiolane-1,1-dione (CAS No. 1894090-77-7) is a structurally unique compound with broad applicability in chemical biology and pharmaceutical research. Its combination of a thiolane core and an aminooxy functional group makes it a versatile scaffold for drug discovery and molecular imaging. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic strategies.